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Compound of Interest

Compound Name: 9,9-Dimethylxanthene

Cat. No.: B1361183

Introduction: The Significance of 9,9-
Dimethylxanthene in Modern Research

9,9-Dimethylxanthene, a heterocyclic organic compound with the chemical formula C1sH140,
serves as a crucial building block in a multitude of advanced scientific applications.[1] Its rigid,
dibenzo-fused heterocyclic structure, combined with the presence of two methyl groups at the
9-position, imparts a unique combination of thermal stability, solubility in organic solvents, and
valuable photophysical properties.[2] These characteristics make it an indispensable scaffold in
the synthesis of high-performance materials and complex molecular architectures.

In the realm of drug development, the xanthene core is a privileged structure found in various
biologically active molecules. For researchers and scientists in this field, a thorough
understanding of the physical properties of key intermediates like 9,9-Dimethylxanthene is
paramount. These properties not only dictate the conditions for its synthesis, purification, and
storage but also influence its reactivity and suitability for downstream applications, such as the
development of fluorescent probes for bioimaging and the synthesis of novel therapeutic
agents.[2][3] This guide provides a comprehensive overview of the core physical properties of
9,9-Dimethylxanthene, grounded in established scientific principles and experimental
methodologies.

Molecular Structure and its Influence on Physical
Properties
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The physical characteristics of a molecule are intrinsically linked to its structure. 9,9-
Dimethylxanthene possesses a tricyclic system where two benzene rings are fused to a
central pyran ring. The presence of the gem-dimethyl group at the 9-position prevents oxidation
at this site, which is a common reaction for the parent xanthene molecule. This structural
feature contributes significantly to the compound's stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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